Cas no 2228295-47-2 (1-(3-fluoro-4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(3-fluoro-4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228295-47-2
• MF: C₁₁H₉FO₄
• MW: 224.185167074203
• CID: 6092500
• PubChem ID: 165684513
• Update Time: 2025-11-01

1-(3-fluoro-4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• 2228295-47-2
• EN300-1792541

• Inchi： 1S/C11H9FO4/c12-8-3-6(1-2-9(8)14)11(10(15)16)4-7(13)5-11/h1-3,14H,4-5H2,(H,15,16)
• InChI Key： OOUXXRPZQIFSGW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(C(=O)O)CC(C1)=O)O

Computed Properties

• Exact Mass: 224.04848693g/mol
• Monoisotopic Mass: 224.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(3-fluoro-4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(3-fluoro-4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No: 2228295-47-2)

1-(3-fluoro-4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid, identified by the CAS number 2228295-47-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. Its unique structural features, comprising a cyclobutane ring with an ester and hydroxyl functional groups, make it a valuable scaffold for developing novel bioactive molecules. The presence of a fluoro substituent at the para position of the phenyl ring enhances its metabolic stability and binding affinity, which are critical factors in medicinal chemistry.

The compound belongs to a class of heterocyclic carboxylic acids that have garnered considerable attention in recent years due to their potential pharmacological properties. The cyclobutane core imparts rigidity to the molecular structure, which can be advantageous in optimizing interactions with biological targets. Furthermore, the hydroxy group provides a site for hydrogen bonding, a key interaction motif in drug-receptor binding. These structural attributes make 1-(3-fluoro-4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid a promising candidate for further exploration in therapeutic applications.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating various biological pathways. Recent studies have highlighted its significance in the development of inhibitors targeting enzymes involved in inflammatory and metabolic disorders. The fluoro substitution at the phenyl ring has been shown to improve the compound's pharmacokinetic profile, including increased bioavailability and reduced susceptibility to enzymatic degradation. These properties are particularly relevant in the design of long-acting drugs that require sustained therapeutic efficacy.

One of the most compelling aspects of 1-(3-fluoro-4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid is its versatility as a building block for more complex molecules. Researchers have leveraged its scaffold to synthesize derivatives with enhanced potency and selectivity. For instance, modifications at the cyclobutane ring have led to compounds with improved binding affinity to specific protein targets. Such structural optimizations are essential for minimizing side effects and maximizing therapeutic benefits. The compound's adaptability underscores its value as a starting point for innovation in drug design.

The synthesis of 1-(3-fluoro-4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have enabled chemists to construct this molecule with high precision and yield. These advancements not only facilitate research but also open doors for industrial-scale production, making it feasible to explore its applications in clinical settings.

From a biological perspective, the fluoro and hydroxy functional groups play crucial roles in determining the compound's interaction with biological systems. The fluoro substituent is known to enhance lipophilicity and metabolic stability, while the hydroxyl group can participate in hydrogen bonding with biomolecules. These interactions are fundamental to drug-receptor recognition and can significantly influence the compound's efficacy and safety profile. Understanding these mechanisms is essential for rational drug design and optimizing therapeutic outcomes.

Recent preclinical studies have demonstrated promising results when 1-(3-fluoro-4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid was evaluated as an inhibitor of key enzymes implicated in inflammatory diseases. The compound exhibited inhibitory activity against enzymes such as COX-2 and LOX, which are central mediators of inflammation. Moreover, its structural features allowed it to bind selectively to these targets without significant off-target effects. Such selectivity is highly desirable in drug development, as it reduces the likelihood of adverse reactions.

The potential applications of this compound extend beyond anti-inflammatory therapies. Emerging research suggests that it may also have utility in treating metabolic disorders, including diabetes and obesity. The cyclobutane scaffold has been associated with molecules that modulate lipid metabolism and insulin sensitivity. By targeting these pathways, 1-(3-fluoro-4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid could offer new insights into managing these prevalent conditions. Further investigation is warranted to fully elucidate its therapeutic potential.

In conclusion, 1-(3-fluoro-4-hydroxyphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No: 2228295-47-2) represents a fascinating compound with diverse pharmacological applications. Its unique structural features make it an attractive scaffold for drug discovery, while recent research highlights its promise in addressing inflammatory and metabolic diseases. As synthetic methods continue to evolve and our understanding of biological mechanisms deepens, this compound is poised to play a significant role in future therapeutic developments.